Cas no 921755-41-1 (Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester)

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester structure

921755-41-1 structure

Product Name:Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester

CAS No:921755-41-1

MF:C₉H₁₃NO₅

MW:215.203222990036

CID:743512

PubChem ID:15946560

Update Time:2025-04-19

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
- ETHYL 2-NITRO-2-(2H-PYRAN-4(3H,5H,6H)-YLIDENE)ACETATE
- ethyl 2-nitro-2-(oxan-4-ylidene)acetate
- Ethyl nitro(oxan-4-ylidene)acetate
- 921755-41-1
- DTXSID50580165
- Inchi： 1S/C9H13NO5/c1-2-15-9(11)8(10(12)13)7-3-5-14-6-4-7/h2-6H2,1H3
- InChI Key： MTVUGLDBNULHQR-UHFFFAOYSA-N
- SMILES： O1CC/C(=C(/C(=O)OCC)\[N+](=O)[O-])/CC1

Computed Properties

Exact Mass: 215.07937252g/mol
Monoisotopic Mass: 215.07937252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 81.4Å²

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Production Method

Production Method 1

29943-42-8

626-35-7

921755-41-1

921755-40-0

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Tetrahydrofuran ; 5 min, 0 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 2 h, 0 °C; 0 °C → rt; 18 h, rt

Reference

: Synthesis of Bicyclic Tertiary α-Amino Acids

Strachan, Jon-Paul; Whitaker, Regina C.; Miller, Craig H.; Bhatti, Balwinder S., Journal of Organic Chemistry, 2006, 71(26), 9909-9911